Francium

• CAS RN: 7440-73-5
• Molecular Formula: F
• Molecular Weight: 223.01973 g/mol
• IUPAC Name: francium
• InChI: InChI=1S/Fr
• InChI Key: KLMCZVJOEAUDNE-UHFFFAOYSA-N
• SMILES: [Fr]
• synonyms: Francium

Description

Francium atom is an alkali metal atom.
A radioactive alkali metal with the atomic symbol Fr, and atomic number 87. The mass numbers of known isotopes are 204-213, 217-224. Its valence is +1.

Scientific Research Applications

Atomic Parity Non-Conservation Studies

Francium is a prime candidate for atomic parity non-conservation (PNC) experiments due to its simple atomic structure and large nucleus. Extensive experimental research has been facilitated by the ability to trap and cool significant numbers of francium atoms. These studies, including energy level locations, hyperfine splittings, and lifetime measurements, closely align with calculated ab initio properties, opening avenues for PNC measurement in both optical and microwave regimes. Such experiments have potential for enhanced understanding of weak coupling constants between electrons and nucleons, as well as between nucleons themselves (Gómez, Orozco, & Sprouse, 2005), (Gómez et al., 2012).

Enhancement of Precision Measurements

Francium's properties make it advantageous for measurements like atomic parity violation and electric dipole moment. The production of francium is done artificially, usually through nuclear fusion reactions. A significant advancement has been made in ion beam purification, crucial for precision experiments. The implementation of Wien filters has significantly improved beam purity, which is essential for accurate experimentation with francium (Kawamura et al., 2016).

Francium in Spectroscopy and Atomic Studies

Francium's unique position as the heaviest alkali atom and the absence of stable isotopes present a distinctive opportunity for precision spectroscopy. The development of magneto-optical traps has allowed extensive studies of Fr atomic properties, which are crucial for future tests of fundamental interactions (Simsarian et al., 1996), (Simsarian et al., 1999).

Development of Francium Sources and Trapping Facilities

The production of francium for scientific studies often involves fusion-evaporation reactions. This has led to the establishment of specialized facilities for producing and trapping francium, which are critical for atomic, nuclear, and particle physics studies. These facilities play a significant role in the collection and analysis of radioactive francium atoms (Stancari et al., 2007), (Mariotti et al., 2014).